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Compound of Interest

Compound Name: 7-Fluoroisatin

Cat. No.: B1296980 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling guidelines for 7-
Fluoroisatin (CAS No. 317-20-4), a key intermediate in organic synthesis and medicinal

chemistry. Adherence to these guidelines is crucial for ensuring personnel safety and

maintaining the integrity of the compound in a laboratory setting.

Chemical and Physical Properties
7-Fluoroisatin, also known as 7-Fluoroindole-1H-2,3-dione, is a fluorinated heterocyclic

building block. Its physical and chemical properties are summarized below.[1]
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Property Value

CAS Number 317-20-4

Molecular Formula C₈H₄FNO₂

Molecular Weight 165.12 g/mol

Appearance Light yellow to brown crystalline powder[1][2]

Melting Point 192-214 °C

Solubility

Soluble in Dimethylformamide (DMF) and

Dimethyl sulfoxide (DMSO); sparingly soluble in

water.[1][2]

pKa (Predicted) 8.44 ± 0.20[1]

Hazard Identification and Classification
7-Fluoroisatin is classified as a hazardous substance. It is crucial to understand its potential

health effects to ensure safe handling.

GHS Classification:

Hazard Class Category

Acute Toxicity, Oral Category 4

Skin Sensitization Category 1

Skin Irritation Category 2

Serious Eye Irritation Category 2

GHS Label Elements:

Pictogram:

alt text
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Signal Word:Warning

Hazard Statements:

H302: Harmful if swallowed.[1][3]

H317: May cause an allergic skin reaction.[1][3]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

Toxicological Information
While specific quantitative toxicity data such as LD50 (Lethal Dose, 50%) for 7-Fluoroisatin is

not readily available, the GHS classification indicates that it is harmful if ingested and can

cause skin and eye irritation, as well as allergic skin reactions. For the parent compound, Isatin,

the oral LD50 in rats is reported to be greater than 2000 mg/kg, which provides some context

for its potential toxicity.[4]

Safe Handling and Personal Protective Equipment
(PPE)
To minimize exposure and ensure a safe working environment, the following handling

procedures and personal protective equipment are mandatory.

Engineering Controls
Work with 7-Fluoroisatin should be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.[3]

An eyewash station and a safety shower must be readily accessible in the immediate work

area.

Personal Protective Equipment (PPE)
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Protection Type Recommendation

Respiratory Protection

For operations that may generate dust, a

NIOSH-approved N95 dust mask is

recommended.

Eye/Face Protection
Chemical safety goggles or a face shield should

be worn at all times.[3]

Skin Protection
Chemical-resistant gloves (e.g., nitrile) and a lab

coat are required.[3]

General Hygiene Practices
Avoid inhalation of dust and direct contact with skin and eyes.

Wash hands thoroughly with soap and water after handling.

Do not eat, drink, or smoke in laboratory areas.[3]

Storage and Stability
Proper storage is essential to maintain the quality and stability of 7-Fluoroisatin and to prevent

hazardous situations.

Storage Condition Recommendation

Temperature

Store at room temperature. For extended long-

term stability, some suppliers recommend

storage at 2°C - 8°C.[3]

Container
Keep in a tightly closed, light-resistant container.

[5]

Environment
Store in a cool, dry, and well-ventilated place

away from direct sunlight.[2][3]

Incompatible Materials
Keep away from strong oxidizing agents and

strong acids.
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Reactivity and Incompatibilities
7-Fluoroisatin is stable under recommended storage conditions. The presence of the fluorine

atom enhances the electrophilicity at the C-3 position, influencing its reactivity.[6]

Incompatible Materials: Strong oxidizing agents, strong acids.

Hazardous Decomposition Products: Under fire conditions, it may decompose to produce

toxic fumes, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂),

and gaseous hydrogen fluoride (HF).[7]

First Aid Measures
In the event of exposure, immediate action is critical.

Exposure Route First Aid Procedure

Ingestion
Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation or an allergic reaction

develops.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Disposal Considerations
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Dispose of 7-Fluoroisatin and any contaminated materials in accordance with all applicable

local, regional, and national regulations. Do not allow the chemical to enter drains or

waterways.

Experimental Workflow and Logic Diagrams
To visually represent the safe handling procedures, the following diagrams have been created

using the DOT language.
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Start: Receive 7-Fluoroisatin

Pre-Use Inspection &
Donning PPE

Handling in Fume Hood
(Weighing, Transferring, Reaction)

Spill Occurs

Incident

Post-Handling Procedures
(Decontamination, Doffing PPE)

No Incidents

Spill Response Protocol Waste Disposal

End: Secure Storage of
Remaining Compound
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Personal Protective Equipment (PPE) for 7-Fluoroisatin

Body Protection
(Lab Coat)

Hand Protection
(Nitrile Gloves)

Eye/Face Protection
(Safety Goggles/Face Shield)

Respiratory Protection
(N95 Dust Mask - if dust is generated)

Researcher

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1296980#safety-and-handling-guidelines-for-7-
fluoroisatin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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